Cas no 1805449-35-7 (Ethyl 4-bromo-2-(difluoromethyl)-6-nitropyridine-3-carboxylate)

• Product Name: Ethyl 4-bromo-2-(difluoromethyl)-6-nitropyridine-3-carboxylate
• CAS No: 1805449-35-7
• MF: C₉H₇BrF₂N₂O₄
• MW: 325.063688516617
• CID: 4862634
• Update Time: 2025-07-01

Ethyl 4-bromo-2-(difluoromethyl)-6-nitropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-(difluoromethyl)-6-nitropyridine-3-carboxylate

• Inchi： 1S/C9H7BrF2N2O4/c1-2-18-9(15)6-4(10)3-5(14(16)17)13-7(6)8(11)12/h3,8H,2H2,1H3
• InChI Key： HZHICJUXKJFOJZ-UHFFFAOYSA-N
• SMILES： BrC1C=C([N+](=O)[O-])N=C(C(F)F)C=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.6
• Topological Polar Surface Area: 85

Additional information on Ethyl 4-bromo-2-(difluoromethyl)-6-nitropyridine-3-carboxylate

Ethyl 4-bromo-2-(difluoromethyl)-6-nitropyridine-3-carboxylate (CAS No. 1805449-35-7): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-bromo-2-(difluoromethyl)-6-nitropyridine-3-carboxylate (CAS No. 1805449-35-7) is a highly valuable intermediate in the field of pharmaceutical synthesis, characterized by its unique structural and chemical properties. This compound, featuring a pyridine core with substituents such as a bromo group, a difluoromethyl group, and a nitro group, has garnered significant attention due to its versatility in the development of novel therapeutic agents.

The molecular structure of Ethyl 4-bromo-2-(difluoromethyl)-6-nitropyridine-3-carboxylate encompasses several key functional groups that make it an attractive building block for medicinal chemists. The presence of a bromo substituent at the 4-position of the pyridine ring allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups. This flexibility is crucial in the design of drug candidates targeting various biological pathways.

Additionally, the difluoromethyl group at the 2-position contributes to the compound's metabolic stability and lipophilicity, which are critical factors in drug design. The nitro group at the 6-position not only serves as a handle for further chemical modifications but also enhances the compound's electronic properties, influencing its interactions with biological targets. These features collectively make Ethyl 4-bromo-2-(difluoromethyl)-6-nitropyridine-3-carboxylate a promising candidate for synthesizing small molecules with enhanced pharmacological activity.

In recent years, there has been growing interest in the development of kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer and inflammatory diseases. The pyridine scaffold is a common motif in many kinase inhibitors due to its ability to interact effectively with the ATP-binding pocket of these enzymes. Ethyl 4-bromo-2-(difluoromethyl)-6-nitropyridine-3-carboxylate, with its optimized substitution pattern, has been explored as a precursor in the synthesis of novel kinase inhibitors. For instance, studies have demonstrated its utility in generating pyridine-based inhibitors that exhibit potent activity against mutant forms of kinases associated with resistance to existing therapies.

The role of fluorinated compounds in medicinal chemistry cannot be overstated. The incorporation of fluorine atoms into drug molecules often leads to improved pharmacokinetic properties, including increased bioavailability and reduced metabolic clearance. The difluoromethyl group in Ethyl 4-bromo-2-(difluoromethyl)-6-nitropyridine-3-carboxylate is particularly noteworthy for its ability to enhance binding affinity and selectivity. This has been leveraged in the design of next-generation antiviral and anticancer agents, where precise modulation of molecular interactions is essential.

Furthermore, the nitro group present in this compound can be reduced to an amine, providing another avenue for structural diversification. This transformation allows for the introduction of various functional groups at different positions on the pyridine ring, enabling the synthesis of a wide range of derivatives with tailored biological activities. Such flexibility is invaluable in hit-to-lead optimization campaigns, where rapid exploration of chemical space is crucial.

The synthesis of Ethyl 4-bromo-2-(difluoromethyl)-6-nitropyridine-3-carboxylate involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include bromination of a halogenated pyridine precursor, followed by protection-deprotection strategies to install the carboxylate ester functionality. The introduction of the difluoromethyl group typically employs palladium-catalyzed cross-coupling reactions with appropriate organometallic reagents. These synthetic routes underscore the compound's complexity and the advanced techniques required for its preparation.

In conclusion, Ethyl 4-bromo-2-(difluoromethyl)-6-nitropyridine-3-carboxylate (CAS No. 1805449-35-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and synthetic accessibility make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is expected to grow even further.